Cas no 2228757-49-9 (4-4-(2-azidoethyl)phenylmorpholine)
4-4-(2-azidoethyl)phenylmorpholine Chemical and Physical Properties
Names and Identifiers
-
- 4-4-(2-azidoethyl)phenylmorpholine
- EN300-1762768
- 4-[4-(2-azidoethyl)phenyl]morpholine
- 2228757-49-9
-
- Inchi: 1S/C12H16N4O/c13-15-14-6-5-11-1-3-12(4-2-11)16-7-9-17-10-8-16/h1-4H,5-10H2
- InChI Key: DRNUSEUOAPUTNJ-UHFFFAOYSA-N
- SMILES: O1CCN(C2C=CC(CCN=[N+]=[N-])=CC=2)CC1
Computed Properties
- Exact Mass: 232.13241115g/mol
- Monoisotopic Mass: 232.13241115g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 26.8Ų
4-4-(2-azidoethyl)phenylmorpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1762768-0.05g |
4-[4-(2-azidoethyl)phenyl]morpholine |
2228757-49-9 | 0.05g |
$612.0 | 2023-09-20 | ||
| Enamine | EN300-1762768-0.1g |
4-[4-(2-azidoethyl)phenyl]morpholine |
2228757-49-9 | 0.1g |
$640.0 | 2023-09-20 | ||
| Enamine | EN300-1762768-0.25g |
4-[4-(2-azidoethyl)phenyl]morpholine |
2228757-49-9 | 0.25g |
$670.0 | 2023-09-20 | ||
| Enamine | EN300-1762768-0.5g |
4-[4-(2-azidoethyl)phenyl]morpholine |
2228757-49-9 | 0.5g |
$699.0 | 2023-09-20 | ||
| Enamine | EN300-1762768-1.0g |
4-[4-(2-azidoethyl)phenyl]morpholine |
2228757-49-9 | 1g |
$728.0 | 2023-05-26 | ||
| Enamine | EN300-1762768-2.5g |
4-[4-(2-azidoethyl)phenyl]morpholine |
2228757-49-9 | 2.5g |
$1428.0 | 2023-09-20 | ||
| Enamine | EN300-1762768-5.0g |
4-[4-(2-azidoethyl)phenyl]morpholine |
2228757-49-9 | 5g |
$2110.0 | 2023-05-26 | ||
| Enamine | EN300-1762768-10.0g |
4-[4-(2-azidoethyl)phenyl]morpholine |
2228757-49-9 | 10g |
$3131.0 | 2023-05-26 | ||
| Enamine | EN300-1762768-1g |
4-[4-(2-azidoethyl)phenyl]morpholine |
2228757-49-9 | 1g |
$728.0 | 2023-09-20 | ||
| Enamine | EN300-1762768-5g |
4-[4-(2-azidoethyl)phenyl]morpholine |
2228757-49-9 | 5g |
$2110.0 | 2023-09-20 |
4-4-(2-azidoethyl)phenylmorpholine Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 4-4-(2-azidoethyl)phenylmorpholine
Introduction to Compound with CAS No. 2228757-49-9 and Product Name 4-4-(2-azidoethyl)phenylmorpholine
Compound with the CAS number 2228757-49-9 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. The product name, 4-4-(2-azidoethyl)phenylmorpholine, provides a detailed structural insight into its molecular composition, which is characterized by a phenyl ring substituted with a morpholine moiety and an azidoethyl group. This unique structural arrangement imparts distinct chemical and pharmacological properties, making it a subject of interest for various applications in medicinal chemistry.
The morpholine ring is a common pharmacophore in many bioactive molecules, known for its ability to enhance solubility and bioavailability while interacting with biological targets. In the case of 4-4-(2-azidoethyl)phenylmorpholine, the presence of the azidoethyl group introduces a reactive site that can be exploited for further chemical modifications. This reactivity has been explored in recent studies for the development of novel drug candidates, where the azido group serves as a versatile handle for cross-coupling reactions, enabling the synthesis of more complex molecular architectures.
Recent advancements in synthetic chemistry have highlighted the utility of azido-containing compounds in drug discovery. The azido group can be selectively transformed into various functional groups, such as alcohols, amines, and amides, through protocols like azide-alkyne cycloaddition (azide-alkyne Huisson reaction). This transformation has been particularly valuable in the construction of peptidomimetics and other biologically relevant molecules. The compound 4-4-(2-azidoethyl)phenylmorpholine exemplifies this trend, as it provides a scaffold that can be readily modified to explore new pharmacological interactions.
In the realm of medicinal chemistry, the integration of computational methods has accelerated the discovery process significantly. Molecular modeling studies have been employed to predict the binding modes of 4-4-(2-azidoethyl)phenylmorpholine with potential biological targets. These studies have revealed promising interactions with enzymes and receptors involved in inflammatory pathways, making it a candidate for therapeutic intervention in related disorders. The phenylmorpholine core has been shown to exhibit favorable pharmacokinetic properties, which are crucial for the development of effective drugs.
The synthesis of 4-4-(2-azidoethyl)phenylmorpholine involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been utilized to construct the desired molecular framework efficiently. The introduction of the azido group at the 2-position of the ethyl chain has been optimized to maximize yield and purity, ensuring that subsequent modifications are performed under mild conditions.
Current research is focused on exploring the therapeutic potential of derivatives of 4-4-(2-azidoethyl)phenylmorpholine. By leveraging its unique structural features, scientists are designing molecules that exhibit enhanced binding affinity and selectivity towards disease-causing targets. Preclinical studies have demonstrated encouraging results in models of neurological disorders and chronic inflammation, suggesting that this compound class holds significant promise for future clinical applications.
The role of morpholine derivatives in medicinal chemistry cannot be overstated. Their structural versatility allows for the creation of compounds with diverse biological activities. The combination of a phenyl ring and a morpholine moiety enhances both lipophilicity and solubility, making them suitable candidates for oral administration. Additionally, the presence of functional groups like hydroxyl or amine moieties can be further modified to fine-tune pharmacological properties.
The azidoethyl substituent on 4-4-(2-azidoethyl)phenylmorpholine opens up avenues for conjugation with other bioactive molecules or imaging agents. This approach has been explored in targeted drug delivery systems, where azido groups serve as anchors for linking therapeutic agents to carriers or ligands that enhance specificity and efficacy. Such innovations are at the forefront of precision medicine, aiming to deliver treatments more effectively to affected tissues or organs.
As our understanding of molecular interactions continues to evolve, compounds like 4-4-(2-azidoethyl)phenylmorpholine will play a pivotal role in shaping new therapeutic strategies. The integration of cutting-edge synthetic methodologies with computational biology has streamlined the drug discovery pipeline, enabling faster identification and optimization of lead compounds. This synergy between experimental chemistry and theoretical modeling is driving progress towards more effective treatments for complex diseases.
In conclusion, 4-4-(2-azidoethyl)phenylmorpholine represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutics targeting various diseases. As ongoing studies continue to uncover its potential, this compound is poised to make significant contributions to advancements in medicinal chemistry and drug development.
2228757-49-9 (4-4-(2-azidoethyl)phenylmorpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)